Cas no 2171623-63-3 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid
• CAS No: 2171623-63-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6148253
• PubChem ID: 165899748
• Update Time: 2025-07-01

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid
• EN300-1544333
• 2171623-63-3
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3,3-dimethylazetidine-2-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-26(2)16-28(23(26)24(30)31)22(29)13-7-8-14-27-25(32)33-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,21,23H,7-8,13-16H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： NCGQZDGHSSTFES-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)CN1C(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid

Recent Advances in the Study of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid (CAS: 2171623-63-3)

The compound 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid (CAS: 2171623-63-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine-2-carboxylic acid core and fluorenylmethoxycarbonyl (Fmoc) protecting group, has been identified as a promising scaffold for the development of novel therapeutics and biochemical probes. Recent studies have focused on its synthesis, structural properties, and potential applications in drug discovery and peptide engineering.

One of the key advancements in the study of this compound is its role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino acid derivative is particularly valuable due to its stability under standard SPPS conditions and its compatibility with a wide range of coupling reagents. Researchers have demonstrated its utility in the synthesis of constrained peptides, where the azetidine ring introduces conformational rigidity, enhancing the peptides' binding affinity and metabolic stability. This has opened new avenues for the design of peptide-based therapeutics targeting protein-protein interactions.

In addition to its applications in peptide synthesis, recent investigations have explored the pharmacological potential of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid. Preliminary studies suggest that the azetidine moiety may confer unique pharmacokinetic properties, such as improved oral bioavailability and reduced susceptibility to enzymatic degradation. These findings have spurred interest in the compound as a precursor for the development of small-molecule drugs, particularly in the areas of oncology and infectious diseases.

Structural studies using X-ray crystallography and NMR spectroscopy have provided insights into the conformational preferences of this molecule. The 3,3-dimethyl substitution on the azetidine ring has been shown to significantly influence the ring's puckering dynamics, which in turn affects the molecule's interactions with biological targets. These structural insights are critical for rational drug design and have been leveraged to optimize the compound's binding affinity for specific enzymes and receptors.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid. Recent efforts have focused on streamlining the synthetic route to improve yield and reduce costs, with particular emphasis on green chemistry principles. Advances in catalytic methods and protecting group strategies have shown potential in addressing these challenges, paving the way for broader application of this compound in both academic and industrial settings.

In conclusion, the compound 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid (CAS: 2171623-63-3) represents a versatile and pharmacologically relevant scaffold with significant potential in drug discovery and peptide engineering. Ongoing research continues to uncover new applications and optimize its synthetic accessibility, positioning it as a valuable tool for the development of next-generation therapeutics.